Cas no 602-41-5 (Thiocolchicoside)

Thiocolchicoside is competitive in the central nervous system γ- GABAA receptor antagonists and glycine receptor agonists Thiocolchicoside is a semi synthetic sulfur derivative of colchicine Thiocolchicoside is a muscle relaxant with anti-inflammatory effect, which can be used in pain relief research

Thiocolchicoside structure

Product Name:Thiocolchicoside

CAS No:602-41-5

Molecular Formula:C₂₇H₃₃NO₁₀S

Molecular Weight:563.6166

MDL:MFCD07995056

CID:38710

PubChem ID:253659834

Thiocolchicoside Properties

Names and Identifiers

- Thiocolchicoside
- Coltramyl
- Musco-ril
- T1X8S697GT
- 10-Thiocolchicoside
- Thiocolchicine 2-glucoside analog
- Tiocolchicoside [DCIT]
- Colchicoside, 10-thio-
- Thiocolchicoside [INN:DCF]
- Thiocolchicosidum [INN-Latin]
- Tiocolchicosido [INN-Spanish]
- C27H33NO10S
- Tiocolchicoside
- Tiocolchicosido
- Muscoril
- Miorel
- Thiocolchicosidum
- R. 271
- Miotens
- Coltrax
- NSC147755
- Coltramyl (TN)
- NCGC0001
- NCGC00016519-01
- AKOS016010119
- DTXCID3025330
- D07276
- NSC-147755
- Q-201823
- HMS3713L19
- DB11582
- HY-N0301
- CCG-220539
- N-[(7S)-1,2-dimethoxy-10-(methylthio)-9-oxo-3-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-oxanyl]oxy]-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
- SCHEMBL240410
- NSC 147755
- AS-14082
- Thiocolchicoside (INN)
- Thiocolchicoside crystallised from ethanol, EuropePharmacopoeia (EP) Reference Standard
- EINECS 210-017-7
- HMS3886E11
- MFCD07995056
- CS-0008802
- UNII-T1X8S697GT
- BDBM233193
- Tox21_110470
- s5049
- CHEMBL213907
- 2-10-Di(demethoxy)-2-glucosyloxy-10-methylthiocolchicine
- THIOCOLCHICOSIDE [WHO-DD]
- Acetamide, N-(3-(beta-D-glucopyranosyloxy)-5,6,7,9-tetrahydro-1,2-dimethoxy-10-(methylthio)-9-oxobenzo(a)heptalen-7-yl)-, (S)-
- CAS-602-41-5
- 602-41-5
- DTXSID5045330
- A914515
- AC-34475
- BRN 0072205
- BRD-K26619122-001-01-3
- THIOCOLCHICOSIDE [MART.]
- THIOCOLCHICOSIDE [INN]
- Thiocolchicoside for system suitability, EuropePharmacopoeia (EP) Reference Standard
- CHEBI:94557
- Thiocolchicoside, >=98% (HPLC)
- Thiocolchicosidum (INN-Latin)
- BRD-K26619122-001-02-1
- N-[(7S)-1,2-dimethoxy-10-methylsulfanyl-9-oxo-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6,7-dihydro-5H-benzo[a]heptalen-7-yl]acetamide
- N-[(10S)-3,4-dimethoxy-14-(methylsulfanyl)-13-oxo-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}tricyclo[9.5.0.02,?]hexadeca-1(16),2,4,6,11,14-hexaen-10-yl]acetamide
- 2,14-di-(demethoxy)-2-glucosidoxy-14-methylthiocolchicine
- N-((10S)-3,4-dimethoxy-14-(methylsulfanyl)-13-oxo-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)tricyclo(9.5.0.02,?)hexadeca-1(16),2,4,6,11,14-hexaen-10-yl)acetamide
- LEQAKWQJCITZNK-AXHKHJLKSA-N
- THIOCOLCHICOSIDE (MART.)
- Tiocolchicosido (INN-Spanish)
- M03BX05
- Colchicoside, 10-thio-(8CI)
- +Expand
- MDL： MFCD07995056
- InChIKey： LEQAKWQJCITZNK-AXHKHJLKSA-N
- Inchi： 1S/C27H33NO10S/c1-12(30)28-16-7-5-13-9-18(37-27-24(34)23(33)22(32)19(11-29)38-27)25(35-2)26(36-3)21(13)14-6-8-20(39-4)17(31)10-15(14)16/h6,8-10,16,19,22-24,27,29,32-34H,5,7,11H2,1-4H3,(H,28,30)/t16-,19+,22+,23-,24+,27+/m0/s1
- SMILES： S(C([H])([H])[H])C1=C([H])C([H])=C2C(=C([H])C1=O)[C@]([H])(C([H])([H])C([H])([H])C1=C([H])C(=C(C(=C12)OC([H])([H])[H])OC([H])([H])[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])N([H])C(C([H])([H])[H])=O
- BRN： 0072205

Computed Properties

Exact Mass: 563.182517g/mol
Surface Charge: 0
XLogP3: -0.4
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 7
Monoisotopic Mass: 563.182517g/mol
Monoisotopic Mass: 563.182517g/mol
Topological Polar Surface Area: 189Å²
Heavy Atom Count: 39
Complexity: 1010
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 563.6

Experimental Properties

LogP: 1.14590
PSA: 189.31000
Merck: 9324
Refractive Index: 1.6550 (estimate)
Boiling Point: 929.624°C at 760 mmHg
Melting Point: 220°C(dec.)(lit.)
Flash Point: 516.0±34.3 °C
Solubility: 10mg/mL
Color/Form: No data available
Specific Rotation: -609° (c=1, H2O)
Density: 1.2222 (rough estimate)

Thiocolchicoside Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0037KV-5mg	Thiocolchicoside	602-41-5	98%(HPLC)	5mg	$71.00	2024-04-22
A2B Chem LLC	AB48991-5mg	Thiocolchicoside	602-41-5	98%(HPLC)	5mg	$54.00	2024-04-19
Aaron	AR0037T7-250mg	Thiocolchicoside	602-41-5	98%	250mg	$32.00
abcr	AB471148-100 mg	Thiocolchicoside; min. 98%	602-41-5		100MG	€209.20	2023-07-18
ChemScence	CS-0008802-5mg	Thiocolchicoside	602-41-5	99.23%	5mg	$50.0	2022-04-27
DC Chemicals	DCL-073-20 mg	Thiocolchicoside	602-41-5	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D660123-20mg	Thiocolchicoside	602-41-5	98%	20mg	$660	2022-06-08
MedChemExpress	HY-N0301-5mg	Thiocolchicoside	602-41-5	99.54%	5mg	￥500	2024-04-18
S e l l e c k ZHONG GUO	S5049-10mg	Thiocolchicoside	602-41-5	99.83%	10mg	¥795.12	2023-09-15
TRC	T344385-50mg	Thiocolchicoside	602-41-5		50mg	$ 68.00	2023-09-05

Thiocolchicoside Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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(CAS:602-41-5)

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SI CHUAN WEI KE QI Biotechnology Co., Ltd.

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Sichuan Jingcuibio Biotechnology CO.,LTD

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Shanghai Aladdin Biochemical Technology Co., Ltd

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Anpel

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:602-41-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Thiocolchicoside Related Literature

1. Syntheses, structures, and photoluminescence of five silver(i) coordination polymers based on tetrakis(imidazol-1-ylmethyl)methane

Hong-Ye Bai,Jin Yang,Bo Liu,Jian-Fang Ma,Wei-Qiu Kan,Yun-Yu Liu,Ying-Ying Liu CrystEngComm 2011 13 5877
2. Exploiting enzymatic regioselectivity: a facile methodology for the synthesis of polyhydroxylated hybrid compounds

Pietro Magrone,Francesco Cavallo,Walter Panzeri,Daniele Passarella,Sergio Riva Org. Biomol. Chem. 2010 8 5583
3. Constrained azeotropic optimization of extraction system components for the safe and efficient recovery of a desired metabolite (e.g., 3-demethylated colchicine)

Saif Khan,Arshad Jawed,Kashyap Kumar Dubey,Mohd Wahid,Mahvish Khan,Mohammed Y. Areeshi,Shafiul Haque RSC Adv. 2016 6 35498
4. An update of biocatalytic selective acylation and deacylation of monosaccharides

Adolfo M. Iribarren,Luis E. Iglesias RSC Adv. 2016 6 16358
5. Immobilised enzymes in biorenewables production

Maurice C. R. Franssen,Peter Steunenberg,Elinor L. Scott,Han Zuilhof,Johan P. M. Sanders Chem. Soc. Rev. 2013 42 6491
6. Chemical and biological threat-agent detection using electrophoresis-based lab-on-a-chip devices

Joseph Borowsky,Greg E. Collins Analyst 2007 132 958
7. Constrained azeotropic optimization of extraction system components for the safe and efficient recovery of a desired metabolite (e.g., 3-demethylated colchicine)

Saif Khan,Arshad Jawed,Kashyap Kumar Dubey,Mohd Wahid,Mahvish Khan,Mohammed Y. Areeshi,Shafiul Haque RSC Adv. 2016 6 35498
8. 7-Deacetyl-10-alkylthiocolchicine derivatives – new compounds with potent anticancer and fungicidal activity

Joanna Kurek,Patrycja Kwa?niewska-Sip,Krzysztof Myszkowski,Grzegorz Cofta,Marek Murias,Piotr Barczyński,Beata Jasiewicz,Rafa? Kurczab Med. Chem. Commun. 2018 9 1708
9. Author index

Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1972 69 597
10. Index of authors' names

Annu. Rep. Prog. Chem. 1966 63 765

Related Categories

Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

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Amadis Chemical Company Limited

(CAS:602-41-5)Thiocolchicoside

Purity:99%

Quantity:25mg

Price($):196.0